Cas no 1353994-33-8 ((R)-3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: (R)-3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353994-33-8
• MF: C₁₅H₂₉N₃O₃
• MW: 299.409064054489
• CID: 2155297
• Update Time: 2025-07-08

(R)-3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-[(2-amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
• (R)-tert-Butyl 3-(2-amino-N-isopropylacetamido)piperidine-1-carboxylate
• AM95195
• (R)-3-[(2-Aminoacetyl)isopropylamino]piperidine-1-carboxylic acid tert-butyl ester
• (R)-3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C15H29N3O3/c1-11(2)18(13(19)9-16)12-7-6-8-17(10-12)14(20)21-15(3,4)5/h11-12H,6-10,16H2,1-5H3/t12-/m1/s1
• InChI Key： MWNHMYGBGINGBI-GFCCVEGCSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H](C1)N(C(CN)=O)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 377
• Topological Polar Surface Area: 75.9

Additional information on (R)-3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

Introduction to (R)-3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1353994-33-8)

The compound (R)-3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1353994-33-8, is a sophisticated organic molecule with significant applications in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their role in medicinal chemistry due to their structural versatility and biological activity. The presence of multiple functional groups, including an amino group, an acetylamino group, and a tert-butyl ester moiety, makes this molecule a valuable intermediate in the synthesis of more complex pharmacophores.

Recent advancements in drug discovery have highlighted the importance of chiral compounds in achieving high efficacy and selectivity in therapeutic agents. The (R)-configuration of this piperidine derivative underscores its stereochemical specificity, which is often critical for biological activity. The tert-butyl ester group not only serves as a protecting group during synthetic processes but also influences the solubility and metabolic stability of the compound, making it an attractive candidate for further development.

In the realm of medicinal chemistry, this compound has been explored for its potential as a precursor in the synthesis of kinase inhibitors and other enzyme-targeted therapeutics. Piperidine derivatives are particularly noted for their ability to interact with protein targets, often through hydrogen bonding and hydrophobic interactions. The specific arrangement of functional groups in (R)-3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester allows for precise tuning of these interactions, which is essential for designing molecules with optimal pharmacokinetic properties.

Recent studies have demonstrated the utility of this compound in the development of small-molecule inhibitors targeting various therapeutic pathways. For instance, modifications to the piperidine core have been shown to enhance binding affinity to protein kinases, which are key enzymes involved in cancer signaling pathways. The acetylamino group and the secondary amino function provide multiple points for interaction with target proteins, while the tert-butyl ester can be selectively removed under specific conditions to reveal more reactive intermediates.

The synthesis of (R)-3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include asymmetric hydrogenation or chiral resolution techniques to establish the desired (R)-configuration. The use of chiral auxiliaries or catalysts ensures high enantioselectivity, which is crucial for pharmaceutical applications where stereochemistry dictates biological activity.

The tert-butyl ester functionality also plays a role in protecting sensitive amine groups during synthetic operations. This protection-deprotection strategy is a cornerstone of medicinal chemistry, allowing chemists to construct complex molecules without unwanted side reactions. Once the tert-butyl ester is removed, typically via hydrolysis or enzymatic cleavage, the underlying carboxylic acid can participate in further derivatization reactions, such as amide bond formation or coupling with other pharmacophores.

From a computational chemistry perspective, molecular modeling studies have been employed to understand how (R)-3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester interacts with biological targets. These studies provide insights into binding modes, affinity determinants, and potential metabolic liabilities. By integrating experimental data with computational predictions, researchers can optimize lead structures more efficiently, reducing attrition rates in drug development pipelines.

The compound's structural features also make it a candidate for exploring novel drug mechanisms. For example, its ability to modulate protein-protein interactions or interfere with post-translational modifications could open new avenues for therapeutic intervention. The growing interest in targeted protein degradation technologies has spurred research into molecules that can engage with proteases or ubiquitin ligases, areas where piperidine derivatives have shown promise.

In conclusion,(R)-3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1353994-33-8) represents a compelling example of how structural complexity can be leveraged to develop innovative therapeutics. Its unique combination of functional groups and stereochemistry positions it as a versatile building block for future drug candidates. As research continues to uncover new biological targets and synthetic strategies, compounds like this will undoubtedly play a pivotal role in advancing pharmaceutical science.